Cas no 2680787-39-5 (1-Acetyl-4-methoxypiperidine-3-carboxylic acid)

• Product Name: 1-Acetyl-4-methoxypiperidine-3-carboxylic acid
• CAS No: 2680787-39-5
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5652967
• PubChem ID: 165939363
• Update Time: 2025-11-01

1-Acetyl-4-methoxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272366
• 1-acetyl-4-methoxypiperidine-3-carboxylic acid
• 2680787-39-5
• 1-Acetyl-4-methoxypiperidine-3-carboxylic acid

• Inchi： 1S/C9H15NO4/c1-6(11)10-4-3-8(14-2)7(5-10)9(12)13/h7-8H,3-5H2,1-2H3,(H,12,13)
• InChI Key： OZESMGKQXWAVNN-UHFFFAOYSA-N
• SMILES： O(C)C1CCN(C(C)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-Acetyl-4-methoxypiperidine-3-carboxylic acid

1-Acetyl-4-methoxypiperidine-3-carboxylic Acid: A Comprehensive Overview

1-Acetyl-4-methoxypiperidine-3-carboxylic acid, identified by the CAS number 2680787-39-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a piperidine ring substituted with an acetyl group at position 1, a methoxy group at position 4, and a carboxylic acid group at position 3. These functional groups contribute to its versatile chemical properties and reactivity.

The synthesis of 1-Acetyl-4-methoxypiperidine-3-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, acetylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its piperidine ring structure is known to exhibit pharmacological activity, particularly in modulating enzyme activity and receptor binding. Studies published in Journal of Medicinal Chemistry have highlighted its potential as a lead compound for anti-inflammatory and analgesic agents. The presence of the methoxy group enhances the compound's lipophilicity, improving its bioavailability when administered orally.

Recent research has also focused on the use of 1-Acetyl-4-methoxypiperidine-3-carboxylic acid as a building block in peptide synthesis. Its carboxylic acid functionality allows for easy coupling with amino acids, making it a valuable intermediate in the construction of complex peptide libraries. This approach has been instrumental in identifying novel therapeutic candidates with improved efficacy and reduced side effects.

The structural versatility of this compound has also led to its exploration in materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis, particularly in the development of biodegradable materials for biomedical applications. Researchers have reported on its use in creating hydrogels with tunable mechanical properties, which could find applications in tissue engineering and drug delivery systems.

In conclusion, 1-Acetyl-4-methoxypiperidine-3-carboxylic acid, with its unique chemical structure and diverse functional groups, continues to be a focal point in both academic and industrial research. Its potential applications span across drug discovery, material science, and synthetic chemistry. As new synthetic methods and characterization techniques emerge, this compound is poised to play an even greater role in advancing scientific innovation.